Cas no 84712-83-4 (Cyclohexane,1,4-diisocyanato-2,3,5,6-tetramethyl-)

• Product Name: Cyclohexane,1,4-diisocyanato-2,3,5,6-tetramethyl-
• CAS No: 84712-83-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 728463
• PubChem ID: 3020091
• Update Time: 2025-04-19

Cyclohexane,1,4-diisocyanato-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,4-diisocyanato-2,3,5,6-tetramethyl-
• 1,4-diisocyanato-2,3,5,6-tetramethylcyclohexane
• EINECS 283-774-4
• SCHEMBL3104247
• NS00059539
• DTXSID601005017
• 84712-83-4

• Inchi： 1S/C12H18N2O2/c1-7-8(2)12(14-6-16)10(4)9(3)11(7)13-5-15/h7-12H,1-4H3
• InChI Key： QKNMFOYJBHCEGR-UHFFFAOYSA-N
• SMILES： O=C=NC1C(C)C(C)C(C(C)C1C)N=C=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates